Cas no 2639437-61-7 (7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid)

7-Methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused imidazo[1,2-a]pyrazine core. This compound exhibits structural features that make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both a carboxylic acid and a methyl-substituted imidazo[1,2-a]pyrazine scaffold enhances its reactivity, enabling versatile functionalization for targeted applications. Its rigid heterocyclic framework contributes to stability, while the oxo and carboxyl groups provide sites for further derivatization. This compound is of interest in medicinal chemistry for its potential role in designing enzyme inhibitors or receptor modulators due to its electron-rich aromatic system and hydrogen-bonding capabilities.
7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid structure
2639437-61-7 structure
Product Name:7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid
CAS No:2639437-61-7
MF:C8H7N3O3
MW:193.159481287003
MDL:MFCD33549893
CID:5465344
PubChem ID:155970995
Update Time:2025-06-08

7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Z4927462908
    • 7-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid
    • 7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid
    • MDL: MFCD33549893
    • Inchi: 1S/C8H7N3O3/c1-10-2-3-11-4-5(8(13)14)9-6(11)7(10)12/h2-4H,1H3,(H,13,14)
    • InChI Key: DTUUBSPBTPGJJZ-UHFFFAOYSA-N
    • SMILES: O=C1C2=NC(C(=O)O)=CN2C=CN1C

Computed Properties

  • Exact Mass: 193.04874109 g/mol
  • Monoisotopic Mass: 193.04874109 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 193.16
  • XLogP3: -0.5
  • Topological Polar Surface Area: 75.4

7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid Pricemore >>

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7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid Related Literature

Additional information on 7-methyl-8-oxo-7H,8H-imidazo1,2-apyrazine-2-carboxylic acid

Exploring the Potential of 7-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 2639437-61-7) in Modern Research

The compound 7-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 2639437-61-7) has garnered significant attention in the field of medicinal chemistry and drug discovery. This heterocyclic molecule, characterized by its unique imidazo[1,2-a]pyrazine core, presents a promising scaffold for the development of novel therapeutic agents. Researchers are particularly interested in its potential applications due to its structural similarity to purine bases, which are fundamental to biological processes.

In recent years, the search for innovative small-molecule inhibitors and bioactive compounds has intensified, driven by the demand for treatments targeting complex diseases. The 7-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid structure offers a versatile platform for modifications, enabling the exploration of its pharmacokinetic properties and binding affinity to various biological targets. Its carboxylic acid moiety further enhances its potential as a key intermediate in synthetic pathways.

One of the most frequently asked questions in scientific forums is: "What are the potential applications of imidazo[1,2-a]pyrazine derivatives in drug development?" Studies suggest that these compounds exhibit notable anti-inflammatory and antimicrobial activities, making them candidates for addressing antibiotic resistance—a critical global health concern. Additionally, their role in modulating enzyme inhibition pathways has sparked interest in oncology research.

The rise of computational chemistry and AI-driven drug design has further accelerated the exploration of CAS No. 2639437-61-7. Virtual screening and molecular docking studies have identified this compound as a potential lead for targeting protein-protein interactions, a hot topic in precision medicine. Researchers are also investigating its metabolic stability and oral bioavailability, which are crucial for advancing it to preclinical stages.

Another trending inquiry revolves around the "synthetic routes for 7-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid". Recent publications highlight efficient methodologies involving multicomponent reactions and catalyzed cyclizations, which align with the growing emphasis on sustainable chemistry. These advancements not only improve yield but also reduce environmental impact, addressing the demand for green synthesis practices.

From a commercial perspective, the demand for high-purity pharmaceutical intermediates like 2639437-61-7 is rising, particularly in the contract research organization (CRO) sector. Its inclusion in compound libraries for high-throughput screening underscores its relevance in drug repurposing initiatives, a cost-effective strategy gaining traction in the post-pandemic era.

In conclusion, 7-methyl-8-oxo-7H,8H-imidazo[1,2-a]pyrazine-2-carboxylic acid represents a compelling case study at the intersection of medicinal chemistry and biotechnology. As research continues to unravel its full potential, this compound may soon emerge as a cornerstone in the development of next-generation therapeutics, addressing unmet medical needs while adhering to the principles of sustainable science.

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